Cas no 1122-59-4 (Aniline-N,N-d2)

Aniline-N,N-d2 structure
Aniline-N,N-d2 structure
Product Name:Aniline-N,N-d2
CAS No:1122-59-4
MF:C6H7N
MW:95.1388046741486
CID:137946
PubChem ID:13000438
Update Time:2025-09-25

Aniline-N,N-d2 Chemical and Physical Properties

Names and Identifiers

    • Benzenamine-d2
    • ANILINE-N,N-D2
    • (~2~H_2_)Aniline
    • N,N-Dideuterioaniline
    • ANILINE-N,N-D2,98 ATOM % D
    • D98688
    • AKOS015910272
    • DTXSID70892853
    • 1122-59-4
    • Aniline-N,N-d2
    • Inchi: 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i/hD2
    • InChI Key: PAYRUJLWNCNPSJ-ZSJDYOACSA-N
    • SMILES: N([2H])([2H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 95.070402719g/mol
  • Monoisotopic Mass: 95.070402719g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26Ų

Aniline-N,N-d2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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